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Compound Name: Nilotinib-13C,d3

Cat. No.: B15622686

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of Nilotinib-13C,d3, a stable

isotope-labeled derivative of the tyrosine kinase inhibitor Nilotinib. Nilotinib is a critical

therapeutic agent for Philadelphia chromosome-positive Chronic Myeloid Leukemia (CML).[1]

[2][3][4] The incorporation of heavy isotopes (one Carbon-13 and three Deuterium atoms) into

the Nilotinib structure renders Nilotinib-13C,d3 an indispensable tool in pharmaceutical

research and development. Its primary utility lies in its application as an internal standard for

highly accurate and precise quantification of Nilotinib in biological matrices via mass

spectrometry.[5][6] This guide details its chemical properties, the mechanism of action of the

parent compound, its applications, relevant quantitative data, and detailed experimental

protocols.

Core Compound Identification and Properties
Nilotinib-13C,d3 is structurally identical to Nilotinib, except for the inclusion of stable isotopes.

This mass shift is fundamental to its application in analytical chemistry, allowing it to be

distinguished from the unlabeled drug by mass-sensitive detectors while retaining the same

chemical and physical behavior.
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Property Data Reference

IUPAC Name

4-methyl-N-[3-(4-methyl-d3-

1H-imidazol-1-yl)-5-

(trifluoromethyl)phenyl]-3-[[4-

(3-pyridinyl)-2-

pyrimidinyl]amino]benzamide-

13C

Derived from Santa Cruz

Biotechnology and

MedChemExpress data.[5][7]

Synonyms
AMN107-13C,d3, Tasigna-

13C,d3
[5][7][8]

Molecular Formula C2713CH19D3F3N7O [5]

Molecular Weight 533.53 g/mol [5]

CAS Number 1261398-62-2 [5][8]

Unlabeled CAS Number 641571-10-0 [2][5]

Appearance
White to slightly yellowish

powder

Based on general chemical

supplier information.[1][9]

Solubility Soluble in DMSO [1]

Storage

Room temperature in

continental US; may vary

elsewhere.

[5]

Mechanism of Action: Nilotinib
Nilotinib-13C,d3's relevance is tied to the therapeutic action of Nilotinib. Nilotinib is a second-

generation tyrosine kinase inhibitor (TKI) designed to target the aberrant Bcr-Abl kinase.[10]

[11] This constitutively active kinase, a product of the Philadelphia chromosome translocation,

is the primary driver of CML.[10][11]

Nilotinib binds with high affinity to the ATP-binding site of the Bcr-Abl kinase, stabilizing its

inactive conformation.[10] This competitive inhibition blocks the phosphorylation of downstream

substrates, thereby inhibiting the pro-proliferative and anti-apoptotic signaling pathways that

drive leukemic cell growth.[4] Compared to its predecessor, Imatinib, Nilotinib exhibits 10- to
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30-fold greater potency in inhibiting Bcr-Abl activity and is effective against many Imatinib-

resistant Bcr-Abl mutations.[2][10]

Beyond Bcr-Abl, Nilotinib also inhibits other kinases, including KIT, LCK, PDGFRB, and

DDR1/2.[2]
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Sample Preparation

Analysis

Data Processing

1. Plasma Sample Spiking
(Add Nilotinib-13C,d3 IS)

2. Protein Precipitation
(Acidification & Centrifugation)

3. Solid Phase Extraction (SPE)
(Load -> Wash -> Elute)

4. Evaporation to Dryness

5. Reconstitution in Mobile Phase

6. LC Separation
(C18 Column)

7. MS/MS Detection
(ESI+, MRM Mode)

8. Peak Area Integration
(Analyte & IS)

9. Calculate Peak Area Ratio

10. Construct Calibration Curve

11. Quantify Unknown Samples

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15622686?utm_src=pdf-custom-synthesis#bc-rfq
https://nucleosyn.com/products/stable-isotope/13c2-15n2-nilotinib
https://en.wikipedia.org/wiki/Nilotinib
https://mdwiki.org/wiki/Nilotinib
https://www.macariushealth.com/molecule/nilotinib/
https://www.medchemexpress.com/nilotinib-13c-d3.html
https://pubmed.ncbi.nlm.nih.gov/28490048/
https://pubmed.ncbi.nlm.nih.gov/28490048/
https://pubmed.ncbi.nlm.nih.gov/28490048/
https://www.scbt.com/p/nilotinib-d3-1215678-43-5
https://www.chemicalbook.com/ProductChemicalPropertiesCB98006409_EN.htm
https://www.researchgate.net/figure/Chemical-structure-of-Nilotinib_fig1_307583839
https://pmc.ncbi.nlm.nih.gov/articles/PMC4916554/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4916554/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5843102/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5843102/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5843102/
https://www.benchchem.com/product/b15622686/docs#an-in-depth-technical-guide-to-nilotinib-13c-d3
https://www.benchchem.com/product/b15622686/docs#an-in-depth-technical-guide-to-nilotinib-13c-d3
https://www.benchchem.com/product/b15622686/docs#an-in-depth-technical-guide-to-nilotinib-13c-d3
https://www.benchchem.com/product/b15622686/docs#an-in-depth-technical-guide-to-nilotinib-13c-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622686?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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